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Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of (2-Methyloxetan-2-yl)methanol.

This document provides crucial safety and logistical information for the proper handling of (2-
Methyloxetan-2-yl)methanol (CAS No. 61266-71-5). The following procedures are based on
available safety data for structurally related compounds and general principles of laboratory
safety. A specific Safety Data Sheet (SDS) for (2-Methyloxetan-2-yl)methanol was not
located; therefore, these guidelines should be implemented with a high degree of caution.

Personal Protective Equipment (PPE)

Due to the absence of a specific SDS, a conservative approach to PPE is required. The
following table summarizes the recommended personal protective equipment for handling (2-
Methyloxetan-2-yl)methanol, based on the hazard statements for the closely related
compound [(2R)-2-Methyloxetan-2-yljmethanol.[1]
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PPE Category Recommended Equipment  Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with EN 166 or ANSI
Z87.1.

Nitrile or neoprene gloves.
Hand Protection Chemical-resistant gloves Inspect for tears or holes
before use.

Standard laboratory coat.
Skin and Body Protection Laboratory Coat Consider a chemically resistant

apron for larger quantities.

) ) Not generally required for Use in a well-ventilated area or
Respiratory Protection - )
small quantities under a chemical fume hood.

Hazard Identification and Precautionary Measures

The enantiomer, [(2R)-2-Methyloxetan-2-yllmethanol, is associated with the following hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H332 (Harmful if inhaled).[1] Therefore, it is prudent to assume that (2-
Methyloxetan-2-yl)methanol presents similar hazards.
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Hazard Statement

Precautionary Measures

H302: Harmful if swallowed

Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.
If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.

H315: Causes skin irritation

Wear protective gloves. If on skin, wash with
plenty of water. If skin irritation occurs, get

medical advice/attention.

H319: Causes serious eye irritation

Wear eye protection. If in eyes, rinse cautiously
with water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.

H332: Harmful if inhaled

Avoid breathing
dust/fume/gas/mist/vapors/spray. Use only
outdoors or in a well-ventilated area. If inhaled,
remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of (2-Methyloxetan-2-yl)methanol.

The following workflow outlines the key steps from preparation to post-handling cleanup.
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Workflow for Handling (2-Methyloxetan-2-yl)methanol
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Disposal Plan

Proper disposal of (2-Methyloxetan-2-yl)methanol and its containers is critical to prevent
environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

o Liquid Waste: Collect all unused (2-Methyloxetan-2-yl)methanol and solutions containing
this chemical in a designated, properly labeled, and sealed waste container. The container
should be made of a material compatible with organic solvents.

o Solid Waste: Any contaminated materials such as gloves, absorbent pads, and weighing
paper should be collected in a separate, clearly labeled solid waste container.

Disposal Procedure:

o Labeling: Clearly label all waste containers with "(2-Methyloxetan-2-yl)methanol Waste"
and include the appropriate hazard symbols.

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

o Professional Disposal: Arrange for the disposal of all chemical waste through your
institution's environmental health and safety (EHS) office or a licensed chemical waste
disposal company. Do not dispose of this chemical down the drain or in regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the safe and responsible use of (2-Methyloxetan-2-yl)methanol in the laboratory.
Always consult with your institution's safety officer for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling (2-
Methyloxetan-2-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274435#personal-protective-equipment-for-
handling-2-methyloxetan-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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